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Compound of Interest

Compound Name: alpha-Casein (90-95)

Cat. No.: B12060084

Get Quote

As a Senior Application Scientist, I designed this guide to bridge the gap between standard

safety data sheets and practical, bench-level execution. Handling bioactive peptides requires

more than just wearing gloves; it requires an understanding of the molecule's physical behavior

and biological targets to proactively mitigate risks.

Mechanistic Risk Assessment
α-Casein (90-95) is a hexapeptide derived from the milk protein casein[1]. While it is not

classified as acutely toxic or environmentally hazardous under standard transport

regulations[2], its potent bioactivity necessitates strict laboratory handling protocols. As a partial

agonist of opioid receptors and a modulator of Gi-like proteins, it exerts profound physiological

effects at sub-nanomolar concentrations[3].

Understanding the biological targets of α-Casein (90-95) is critical for risk assessment.

Accidental exposure—particularly via inhalation of aerosolized lyophilized powder or mucosal

absorption—can lead to unintended cellular modulation. The peptide significantly inhibits the

proliferation of prostate cancer cell lines and modulates mast cell secretion[3].

Table 1: Physicochemical and Biological Profile of α-Casein (90-95)
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Parameter Value
Clinical/Research
Relevance

Chemical Name α-Casein (90-95) [4]

Sequence
Arg-Tyr-Leu-Gly-Tyr-Leu

(RYLGYL)
Hexapeptide fragment[1]

CAS Registry Number 83471-50-5 Chemical identification[4]

Molecular Weight 783.91 g/mol Permeability considerations[4]

LNCaP Proliferation IC₅₀ 0.94 nM Prostate cancer oncology[3]

PC3 Proliferation IC₅₀ 6.92 nM Prostate cancer oncology[3]

DU145 Proliferation IC₅₀ 137 nM Prostate cancer oncology[3]

Mast Cell Secretion IC₅₀ 0.1 μM
Allergy and inflammation

research[3]

Biological Pathway Visualization
To understand why stringent Personal Protective Equipment (PPE) is required, researchers

must visualize the peptide's mechanism of action. The following pathway illustrates how

accidental systemic exposure could trigger intracellular cascades.
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Caption: Cellular signaling pathway and biological targets of α-Casein (90-95).

Required Personal Protective Equipment (PPE) &
Engineering Controls
Do not treat α-Casein (90-95) as a benign salt. The causality behind each PPE requirement is

directly linked to its physical state (lyophilized powder) and bioactivity.

Engineering Controls (Primary Barrier): Handle the unsealed vial exclusively within a Class II

Biological Safety Cabinet (BSC) or a certified chemical fume hood[2]. Causality: Lyophilized

peptides are highly susceptible to static electricity and easily aerosolize upon opening.

Preventing inhalation of active particulates is your primary safety objective.
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Hand Protection: Wear powder-free nitrile gloves[2]. Causality: Nitrile provides superior

chemical resistance against common peptide reconstitution solvents (e.g., DMSO, dilute

acids) compared to latex. Inspect gloves for pinholes prior to use to prevent dermal

absorption.

Eye Protection: EN 166 compliant safety glasses with side shields or chemical splash

goggles[2]. Causality: Protects the ocular mucosa from accidental splashes during the

pipetting and vortexing of concentrated stock solutions.

Body Protection: Fluid-resistant, long-sleeved lab coat[2]. Causality: Prevents contamination

of street clothes and provides a physical barrier against accidental spills.

Operational Plan: Self-Validating Reconstitution
Protocol
Peptide integrity and operator safety are intertwined. A failed reconstitution not only ruins an

experiment but can lead to unpredictable concentrations that complicate spill management.

Follow this self-validating methodology:

Phase 1: Pre-Opening Equilibration

Step: Transfer the sealed vial from -20°C storage[1] to the benchtop. Allow it to equilibrate

to ambient temperature for 30 minutes in a desiccator.

Causality: Opening a cold vial introduces ambient humidity, leading to condensation.

Moisture rapidly degrades the hygroscopic peptide and alters its molecular weight,

skewing molarity calculations.

Validation: The exterior of the vial must be completely dry to the touch, with no visible

condensation, before proceeding.

Phase 2: Centrifugation

Step: Centrifuge the sealed vial at 10,000 × g for 1 minute.

Causality: Lyophilized peptides often form a light, static-prone "fluff" that adheres to the

cap and walls. Centrifugation forces the material to the bottom, mitigating the risk of
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aerosolization when the cap is removed and ensuring total mass recovery.

Validation: Visually confirm that a solid pellet is localized exclusively at the base of the vial.

Phase 3: Solvent Addition & Dissolution

Step: Inside a Class II BSC, carefully remove the cap and add the calculated volume of

sterile, endotoxin-free water or PBS.

Causality: α-Casein (90-95) is water-soluble. Using endotoxin-free solvents prevents

immune-cell activation artifacts in downstream mast cell assays.

Validation: Gently vortex or pipette up and down. Hold the vial against both a light and

dark background. The solution must be 100% transparent. Any opacity indicates

incomplete dissolution, requiring brief sonication (water bath, <30 seconds).

Phase 4: Aliquoting & Storage

Step: Divide the stock solution into single-use aliquots (e.g., 50 μL) in low-protein-binding

microcentrifuge tubes. Store at -20°C[1].

Causality: Peptides are highly susceptible to degradation from repeated freeze-thaw

cycles. Low-binding tubes prevent the hydrophobic residues (Leu, Tyr) from adhering to

the plastic, which would reduce the effective experimental concentration.

Validation: Upon thawing for an assay, verify the volume matches the initial aliquot size to

ensure no sublimation occurred during storage.

Operational Workflow Visualization
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Caption: Safe handling, reconstitution, and disposal workflow for α-Casein (90-95).

Spill Management & Chemical Disposal
Even with rigorous protocols, accidental releases occur. Immediate, calculated action prevents

cross-contamination and exposure.
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Dry Powder Spills: Do not dry sweep or use compressed air, as this generates hazardous

aerosols[2]. Cover the spilled powder with damp absorbent paper towels to suppress dust

formation. Carefully wipe the area and place the contaminated materials into a sealed

biohazard or chemical waste container[4]. Wash the affected surface thoroughly with soap

and water[4].

Liquid Spills: Absorb the spilled solution with inert material (e.g., vermiculite or absorbent

pads). Clean the area with a 10% bleach solution or laboratory detergent.

Waste Disposal: Dispose of all liquid peptide waste, empty vials, and contaminated

consumables in accordance with institutional chemical waste guidelines. Do not flush down

the sink unless explicitly permitted by local environmental health and safety (EHS)

regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12060084/docs#comprehensive-safety-and-
operational-guide-for-handling-casein-90-95]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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